21-hydroxysteroids
21-Hydroxysteroids are a class of steroid hormones characterized by the presence of a hydroxyl group at position 21. These compounds play crucial roles in various physiological processes, including metabolic regulation and endocrine functions. They are primarily derived from cholesterol through enzymatic pathways involving enzymes such as 21-hydroxylase.
In medical contexts, these steroidal molecules are of significant interest due to their involvement in conditions like congenital adrenal hyperplasia (CAH). CAH is an inherited disorder that affects the production and conversion of steroid hormones. The imbalance of 21-hydroxysteroids can lead to various clinical manifestations, including abnormal development of secondary sexual characteristics, hypertension, and electrolyte disturbances.
The study and application of 21-hydroxysteroids are essential for developing therapeutic strategies aimed at correcting hormonal imbalances and managing related diseases effectively.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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Pregn-4-en-19-al,21-hydroxy-3,20-dioxo- (9CI) | 75220-37-0 | C21H28O4 |
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Pregna-1,4-diene-3,20-dione,9-fluoro-11,21-dihydroxy-16,17-[[(1R)-1-phenylethylidene]bis(oxy)]-, (11b,16a)- | 7332-27-6 | C29H33FO6 |
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Pregn-4-en-3-one,11,20,21-trihydroxy-, (11b)- | 35531-74-9 | C21H32O4 |
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6b-Hydroxy Budesonide | 88411-77-2 | C25H34O7 |
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Pregna-4,6-diene-3,20-dione,21-hydroxy- (8CI,9CI) | 17916-84-6 | C21H28O3 |
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Corticosterone | 50-22-6 | C21H30O4 |
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Pregnan-20-one,3,11,17,21-tetrahydroxy-, (3b,5b,11b)- (9CI) | 15734-50-6 | C21H34O5 |
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Hydrocortisone | 50-23-7 | C21H30O5 |
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16α-Hydroxprednisolone | 13951-70-7 | C21H28O6 |
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Halometasone | 50629-82-8 | C22H27ClF2O5 |
Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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